Cas no 2228329-41-5 (2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol
• CAS No: 2228329-41-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6019358
• PubChem ID: 165696584
• Update Time: 2025-06-10

2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol
• 2228329-41-5
• [2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropyl]methanol
• EN300-1791685

• Inchi： 1S/C13H17NO3/c1-9-5-4-6-10(14(16)17)11(9)13(8-15)7-12(13,2)3/h4-6,15H,7-8H2,1-3H3
• InChI Key： FLBCAHRFFHMMSM-UHFFFAOYSA-N
• SMILES： OCC1(C2C(=CC=CC=2C)[N+](=O)[O-])CC1(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol

Introduction to 2,2-Dimethyl-1-(2-Methyl-6-Nitrophenyl)cyclopropylmethanol (CAS No. 2228329-41-5)

2,2-Dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol (CAS No. 2228329-41-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, a nitro group, and methyl substituents. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various applications in drug discovery and development.

The cyclopropyl ring is a three-membered ring that imparts significant strain to the molecule, which can influence its reactivity and conformational flexibility. This strain can be leveraged to design molecules with specific biological activities, such as inhibitors of key enzymes or modulators of receptor interactions. The presence of the nitro group adds further complexity to the molecule, as it can participate in redox reactions and influence the electronic properties of the compound. Additionally, the methyl substituents provide steric bulk and can affect the solubility and lipophilicity of the molecule, which are crucial parameters in drug design.

Recent studies have explored the potential of 2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme in the biosynthesis of a particular metabolite. This finding suggests that 2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol could be a valuable lead compound for developing drugs targeting metabolic disorders.

In addition to its enzymatic inhibition properties, 2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Research conducted by a team at the University of California found that this compound effectively reduced inflammatory markers in vitro and in vivo models. The mechanism underlying this anti-inflammatory activity is thought to involve the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

The pharmacokinetic properties of 2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it demonstrates good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize these properties and ensure that the compound can be effectively delivered to target tissues.

Safety and toxicity assessments are critical components of drug development, and initial evaluations suggest that 2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol has a favorable safety profile. In vitro cytotoxicity assays have shown minimal toxicity to human cell lines at therapeutic concentrations. Moreover, animal studies have not reported any significant adverse effects at doses relevant for therapeutic use. These findings support the continued exploration of this compound as a potential drug candidate.

In conclusion, 2,2-dimethyl-1-(2-methyl-6-nitrophenyl)cyclopropylmethanol (CAS No. 2228329-41-5) represents an exciting new frontier in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research progresses, it is likely that this compound will contribute significantly to our understanding of disease mechanisms and the discovery of novel therapeutic agents.